3-(4-methoxyphenyl)-7-((4-methoxyphenyl)amino)-2-methyl-4H-chromen-4-one

• IUPAC Name: 7-(4-methoxyanilino)-3-(4-methoxyphenyl)-2-methylchromen-4-one
• InChI: InChI=1S/C24H21NO4/c1-15-23(16-4-9-19(27-2)10-5-16)24(26)21-13-8-18(14-22(21)29-15)25-17-6-11-20(28-3)12-7-17/h4-14,25H,1-3H3
• InChI Key: CQSWHLGNSRLUOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C=C(C=C2)NC3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC
• Molecular Formula: C24H21NO4
• Molecular Weight: 387.4 g/mol

Description

3-(4-methoxyphenyl)-7-((4-methoxyphenyl)amino)-2-methyl-4H-chromen-4-one, also known as Compound 1, is a synthetic compound that belongs to the class of flavonoids. It has gained attention in the scientific community due to its potential therapeutic properties.

Scientific Research Applications

Antimicrobial Activity

Compounds structurally related to "3-(4-methoxyphenyl)-7-((4-methoxyphenyl)amino)-2-methyl-4H-chromen-4-one" have been synthesized and assessed for their antimicrobial properties. For instance, a study on the crystal structure and antimicrobial activity of a related compound demonstrated favorable antimicrobial activities, suggesting potential applications in developing new antimicrobial agents (Okasha et al., 2022).

Antitumor Agents

Research into 4-Amino-2H-benzo[h]chromen-2-one (ABO) analogs, which share a structural resemblance with the compound , indicated that certain derivatives exhibit promising cell growth inhibitory activity against various tumor cell lines. This highlights the potential for such compounds to be developed as antitumor agents (Dong et al., 2010).

Apoptosis Induction

A study discovered that 2-amino-3-cyano-4-aryl-4H-chromenes act as potent apoptosis inducers, suggesting their utility in cancer therapy by promoting cell death in cancerous cells (Kemnitzer et al., 2004).

Synthesis and Characterization

Various studies have focused on the synthesis, characterization, and structural analysis of chromene derivatives, providing valuable information on their physical and chemical properties, which is crucial for their application in medicinal chemistry and materials science. For example, the synthesis and characterization of 11-Amino-3-methoxy-8-substituted-12-aryl-8,9-dihydro-7H-chromeno[2,3-b]quinolin-10(12H)-one derivatives were explored, indicating the versatility of chromene structures in chemical synthesis (Han et al., 2014).

Sensor Development

Chromene derivatives have also been investigated for their potential in sensor development, particularly for the detection of metal ions and other analytes in environmental and biological systems. A study on the colorimetric recognition of Cu2+ and CN− in aqueous solutions by a chromene-based sensor highlighted the applicability of such compounds in developing sensitive and selective chemical sensors (Jo et al., 2014).